Cas no 35423-91-7 (1,4-Benzenediamine,N1,N4-diheptyl-)
35423-91-7 structure
Product Name:1,4-Benzenediamine,N1,N4-diheptyl-
CAS No:35423-91-7
MF:C20H36N2
MW:304.513245582581
CID:295613
PubChem ID:22908599
Update Time:2025-04-19
1,4-Benzenediamine,N1,N4-diheptyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1,N4-diheptyl-
- N N-DIHEPTYL-P-PHENYLENEDIAMINE
- N1,N4-diheptylbenzene-1,4-diamine
- 1,4-Benzenediamine,N,N'-diheptyl- (9CI)
- N,N'-Diheptyl-p-phenylenediamine
- 1-N,4-N-diheptylbenzene-1,4-diamine
- SCHEMBL2720066
- N,N-DIHEPTYL-P-PHENYLENEDIAMINE
- 35423-91-7
-
- Inchi: 1S/C20H36N2/c1-3-5-7-9-11-17-21-19-13-15-20(16-14-19)22-18-12-10-8-6-4-2/h13-16,21-22H,3-12,17-18H2,1-2H3
- InChI Key: KLXCURAAWYXTPC-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NCCCCCCC)CCCCCCC
Computed Properties
- Exact Mass: 304.288
- Monoisotopic Mass: 304.288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1A^2
- XLogP3: 7.6
1,4-Benzenediamine,N1,N4-diheptyl- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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